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Compound of Interest

Compound Name: Butyl methyl trisulfide

Cat. No.: B15418111 Get Quote

Butyl methyl trisulfide is a potent sulfur-containing odorant that contributes to the

characteristic aroma of various natural products. This guide provides a comparative analysis of

butyl methyl trisulfide against other significant sulfur-containing odorants, offering insights

into their chemical properties, olfactory perception, and biological significance. This objective

comparison is intended for researchers, scientists, and drug development professionals

working with flavor and fragrance chemistry, sensory science, and pharmacology.

Chemical and Physical Properties
Sulfur-containing compounds are a diverse class of molecules known for their potent and often

pungent odors.[1][2] Butyl methyl trisulfide belongs to the trisulfide functional group, which is

characterized by a linear chain of three sulfur atoms. Its properties, along with those of other

representative sulfur odorants, are summarized in the table below.
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Property
Butyl Methyl
Trisulfide

Dimethyl Disulfide Allyl Mercaptan

Chemical Formula C5H12S3 C2H6S2 C3H6S

Molecular Weight 168.34 g/mol 94.2 g/mol 74.14 g/mol

Odor Description Sulfurous, onion-like Cabbage, sulfurous Garlic-like

Boiling Point Not available 109.7 °C 67-68 °C

Odor Threshold
Not available in direct

comparison
0.001 ppm[3]

Not available in direct

comparison

Olfactory Perception and Receptor Interaction
The perception of sulfur-containing odorants is mediated by specific olfactory receptors (ORs)

in the nasal epithelium. The human olfactory receptor OR2T11 has been identified as a key

receptor for detecting low-molecular-weight thiols.[1][4] Interestingly, the activity of this receptor

is modulated by the presence of copper ions, suggesting a metalloprotein-based sensing

mechanism.[1][4] Similarly, the mouse olfactory receptor MOR244-3 is responsible for detecting

sulfur compounds like (methylthio)methanethtiol and its activation is also copper-dependent.[2]

[5][6][7]

While direct comparative data for butyl methyl trisulfide binding to these receptors is not

readily available, the structural similarities to other known ligands suggest it may interact with a

similar subset of ORs. The general signaling pathway for odorant perception is initiated by the

binding of an odorant molecule to an OR, which is a G-protein coupled receptor (GPCR).[5][8]

[9][10] This binding event triggers a conformational change in the receptor, leading to the

activation of a G-protein, which in turn activates adenylyl cyclase to produce cyclic AMP

(cAMP).[5][10] This increase in cAMP opens cyclic nucleotide-gated ion channels, leading to

depolarization of the olfactory sensory neuron and the propagation of a signal to the brain.[5]

[10]
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Caption: General olfactory signal transduction pathway.[5][10]

Experimental Methodologies
The analysis and comparison of potent odorants like butyl methyl trisulfide require

specialized analytical techniques. Gas chromatography-olfactometry (GC-O) is a powerful

method that combines the separation capabilities of gas chromatography with human sensory

evaluation.[11] This technique allows for the identification of odor-active compounds in a

complex mixture.

For the quantitative analysis of sulfur compounds, a sulfur chemiluminescence detector (SCD)

is often employed with gas chromatography (GC-SCD).[12][13] This detector offers high

selectivity and sensitivity for sulfur-containing molecules.[12][13] The determination of odor

thresholds, a key metric for comparing the potency of odorants, is typically performed using

dynamic olfactometry, where a trained panel of assessors is presented with a series of dilutions

of the odorant to determine the lowest concentration at which it can be detected.[14][15][16]
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Caption: Workflow for Gas Chromatography-Olfactometry (GC-O).[11]

Synthesis of Unsymmetrical Trisulfides
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The synthesis of unsymmetrical trisulfides like butyl methyl trisulfide can be challenging. One

reported method involves the use of 9-fluorenylmethyl (Fm) disulfides as precursors.[17][18]

This method allows for the generation of reactive persulfide intermediates under mild

conditions, which can then be trapped by an appropriate electrophile to form the desired

unsymmetrical trisulfide.[17][18]

Biological Significance and Applications
Sulfur-containing compounds, including trisulfides, are found in a variety of natural sources and

contribute to their characteristic flavors and aromas.[19] For example, they are key components

of the aroma of many vegetables, such as those from the Allium and Cruciferae families.[19]

Beyond their sensory properties, some organosulfur compounds from sources like garlic have

been investigated for their potential biological activities.[18] The potent odor of many sulfur

compounds also makes them useful as odorants for natural gas to warn of leaks.[20]

Conclusion
Butyl methyl trisulfide is a representative member of the trisulfide class of sulfur-containing

odorants. While direct comparative experimental data for its odor threshold and receptor

binding affinity against other sulfur compounds is limited in the currently available literature, its

structural features suggest it likely interacts with the same olfactory receptors that detect other

low-molecular-weight thiols and sulfides. The methodologies for the analysis and synthesis of

such compounds are well-established, paving the way for future studies to provide a more

detailed quantitative comparison. A deeper understanding of the structure-activity relationships

of these potent odorants will be valuable for the food, fragrance, and pharmaceutical industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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